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Compound Name: di-n-Butylethylamine
CAS No.: 4458-33-7
Cat. No.: B1593908

Get Quote

. J

This document provides a comprehensive technical guide for researchers, scientists, and drug
development professionals on the safe handling, storage, and emergency procedures for di-n-
butylethylamine (CAS No. 4458-33-7). As a flammable and corrosive aliphatic amine, this
compound demands rigorous safety protocols grounded in a thorough understanding of its
chemical properties and associated hazards. This guide moves beyond mere procedural lists to
explain the causality behind each recommendation, ensuring a culture of safety and scientific
integrity in the laboratory.

Compound Identification and Physicochemical
Properties

Di-n-butylethylamine, also known as N-Ethyldibutylamine, is a tertiary amine with the
molecular formula C10H23N.[1][2] Its physicochemical properties are fundamental to
understanding its behavior and implementing appropriate safety measures. The combination of
a relatively low flash point and a strong basic character (typical of amines) dictates its primary
hazards.

Table 1: Physicochemical Properties of Di-n-Butylethylamine
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Property Value Source(s)
CAS Number 4458-33-7 [1][2]
Molecular Formula CioH23N [1][2]
Molecular Weight 157.30 g/mol [1]

Boiling Point 181-182.8 °C at 760 mmHg [2][3]
Density 0.757 - 0.783 g/mL at 25 °C [2]

Flash Point 51 °C - 52.6 °C (closed cup) [2][3]
Refractive Index n20/D 1.4220

| Vapor Pressure | 0.8 + 0.3 mmHg at 25°C (Predicted) |[3] |

Hazard Analysis and GHS Classification

Di-n-butylethylamine is classified as a hazardous substance, primarily due to its flammability
and corrosivity.[1] Understanding these classifications is the first step in risk assessment.

o Flammability: With a flash point of approximately 51-53°C, di-n-butylethylamine is a
Flammable Liquid, Category 3.[2][3] This means that vapors can form flammable mixtures
with air at temperatures at or above this point, and these mixtures can be ignited by sparks,
open flames, or hot surfaces.[4]

o Corrosivity: As an amine, the lone pair of electrons on the nitrogen atom imparts basicity,
making the compound corrosive. It is classified under Skin Corrosion, Category 1B,
signifying that it causes severe skin burns and eye damage upon contact.[1] This corrosive
action can cause rapid and permanent tissue damage.[5]

Table 2: GHS Classification for Di-n-Butylethylamine

Classification Pictogram Signal Word Hazard Statement

Flammable Liquids, H226: Flammable
GHSO02: Flame Danger L

Category 3 liquid and vapor.[1]
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| Skin Corrosion, Category 1B | GHSO05: Corrosion | | H314: Causes severe skin burns and eye
damage.[1] |

Principles of Exposure Control

To handle di-n-butylethylamine safely, a systematic approach to risk mitigation known as the
Hierarchy of Controls must be implemented. This framework prioritizes the most effective
control measures, with personal protective equipment (PPE) considered the last line of
defense.

Elimination Personal Protective Equipment (PPE)

(e.g., Use a non-hazardous alternative) (e.g., Gloves, goggles, face shield, respirator)

Substitution
(e.g., Use a less flammable/corrosive amine)

Engineering Controls
(e.g., Fume hood, ventilation, grounded equipment)

Administrative Controls
(e.g., SOPs, training, restricted access)

Click to download full resolution via product page

Caption: Hierarchy of Controls, prioritizing the most effective safety measures.

Engineering Controls

The primary method for controlling exposure is to isolate the hazard from the personnel.

» Ventilation: All handling of di-n-butylethylamine must occur in a certified chemical fume
hood to control flammable and corrosive vapors.[6] The ventilation system should be
explosion-proof.
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» Grounding and Bonding: To prevent ignition from static electricity, all metal containers and
transfer equipment must be properly grounded and bonded.[7]

o Safety Equipment: Eyewash stations and safety showers must be readily accessible and
tested regularly.[6]

Administrative Controls

These are work practices and procedures that reduce the duration, frequency, and severity of
exposure.

o Standard Operating Procedures (SOPs): Develop and strictly follow detailed SOPs for all
tasks involving this chemical.

» Training: All personnel must be trained on the specific hazards, handling procedures,
emergency response, and proper use of PPE for di-n-butylethylamine.

o Restricted Access: The areas where this chemical is used and stored should be clearly
marked and access should be restricted to authorized personnel only.

Personal Protective Equipment (PPE)

PPE is required even when engineering and administrative controls are in place. The selection
of PPE is critical and must be based on the dual flammable and corrosive hazards.

Table 3: Recommended PPE for Handling Di-n-Butylethylamine
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. Rationale and
Body Part Protection e L.
Specifications

Goggles provide a seal
against splashes and
vapors. A full face shield
Safety Goggles and Face
Eyes/Face . must be worn over the
Shield
goggles to protect the
entire face from splashes

of this corrosive material.

Standard nitrile gloves may not
offer sufficient protection for
prolonged contact. Consult a
glove compatibility chart; butyl
Hands Chemical-Resistant Gloves rubber or Viton gloves are
often recommended for
corrosive amines. Always
inspect gloves for integrity

before use.[8]

A lab coat made of flame-
resistant material is essential
] due to the flammability hazard.
Body Flame-Resistant (FR) Lab A chemical-resistant apron
Coat worn over the lab coat
provides an additional barrier

against corrosive spills.[8]

| Respiratory | Respirator (as required) | If there is a risk of exceeding exposure limits or in case
of ventilation failure, a respirator is necessary. An air-purifying respirator with a Type ABEK filter
(for organic vapors, inorganic vapors, acid gases, and ammonia/amines) is recommended. |

Protocols for Safe Handling and Storage
General Handling Protocol
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Pre-Handling Check: Before starting, ensure the fume hood is functioning correctly, all
necessary PPE is available and in good condition, and the locations of the nearest eyewash
station and safety shower are known.

Container Inspection: Inspect the container for any signs of damage or leaks before moving
it.
Grounding: When transferring from a larger container, ensure both the source and receiving

containers are bonded and grounded to prevent static discharge.[7]

Dispensing: Use only non-sparking tools for opening and closing containers.[9] When
transferring, pour slowly and carefully to avoid splashing. Use a bottle carrier for transporting
glass containers.

Post-Handling: Tightly seal the container immediately after use. Decontaminate the work
area and wash hands thoroughly.
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Start: Prepare for Dispensing

Verify Fume Hood Operation

i

Don Appropriate PPE
(Goggles, Face Shield, FR Coat, Gloves)

'

Ground & Bond Source
and Receiving Containers

'

Use Non-Sparking Tools
to Dispense Chemical Slowly

:

Tightly Seal Both Containers

i

Decontaminate Work Area

Click to download full resolution via product page

Caption: Safe dispensing workflow for di-n-butylethylamine.

Storage Requirements
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Proper storage is crucial to prevent fire, container degradation, and accidental release.

e Location: Store in a dedicated flammable liquids cabinet. The storage area should be cool,
dry, and well-ventilated.

o Temperature: A recommended storage temperature is between 2-8°C. If refrigeration is
required, only a certified flammable-safe or explosion-proof refrigerator may be used.

e Incompatible Materials: Segregate di-n-butylethylamine from incompatible materials. As a
base, it reacts exothermically and violently with acids.[10] It must also be stored away from
strong oxidizing agents, isocyanates, and acid halides.[11]

» Containers: Keep containers tightly closed to prevent vapors from escaping and mixing with
air.[7]

Emergency Response Protocols

Immediate and correct response to an emergency is critical to minimizing harm.

First Aid Measures

All exposures require immediate medical attention. The following first aid is for immediate, on-
site response while awaiting professional medical help.
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Exposure Occurs

First Aid Res’)onse
A,

| What is the route of exposure?

Skin Eyes Inhalation Ingestion

2 o>

Immediately remove contaminated clothing. Immediately flush eyes with water for at least 15 min. Move victim to fresh air.
Flush skin with copious water for at least 15 min. Hold eyelids open. Use eyewash station. Keep at rest in a comfortable position.
Use safety shower. Remove contact lenses if possible. If not breathing, give artificial respiration.

Rinse mouth. Do NOT induce vomiting.

Give 2-4 cupfuls of water or milk to drink
if victim is conscious.

Call for Inmediate Medical Attention
(P310)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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n-Butylethylamine]. BenchChem, [2026]. [Online PDF]. Available at:
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safe-handling-of-di-n-butylethylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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